N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzenesulfonamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H19FN2O4S2/c1-2-25(21,22)20-10-4-5-13-8-9-15(12-17(13)20)19-26(23,24)16-7-3-6-14(18)11-16/h3,6-9,11-12,19H,2,4-5,10H2,1H3
• InChI Key: CPJFEXYKFALZJF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C17H19FN2O4S2
• Molecular Weight: 398.5 g/mol

Description

The compound “N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzenesulfonamide” is a sulfonamide derivative. Sulfonamides are an organosulfur group with the structure R−S(=O)2−NR2, consisting of a sulfonyl group (O=S=O) connected to an amine group (−NH2). They are typically unreactive and many important drugs contain the sulfonamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, sulfonamides can generally be prepared in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a sulfonyl group connected to an amine group, as is typical of sulfonamides. The ethylsulfonyl and tetrahydroquinolin components suggest a complex structure.

Chemical Reactions Analysis

Sulfonamides undergo a variety of acid-base reactions. The N-H bond can be deprotonated. The alkylsulfonamides can be deprotonated at carbon.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Sulfonamides are typically crystalline and relatively unreactive.

Future Directions

The future directions for research on this compound could involve further exploration of its potential uses, particularly in the field of medicine given the importance of sulfonamides in drug development.